Cas no 7111-68-4 (2'-methyl-[1,1'-biphenyl]-2-carbaldehyde)

2'-Methyl-[1,1'-biphenyl]-2-carbaldehyde is a biphenyl-derived aromatic aldehyde featuring a methyl substituent at the 2' position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structural framework allows for further functionalization, enabling the construction of complex molecules. The aldehyde group provides a reactive site for condensation, reduction, or nucleophilic addition reactions, while the methyl group enhances steric and electronic properties, influencing reactivity and selectivity. The compound is typically supplied in high purity, ensuring consistent performance in synthetic applications. Its stability and well-defined reactivity make it a valuable building block in research and industrial chemistry.
2'-methyl-[1,1'-biphenyl]-2-carbaldehyde structure
7111-68-4 structure
Product Name:2'-methyl-[1,1'-biphenyl]-2-carbaldehyde
CAS No:7111-68-4
MF:C14H12O
MW:196.244483947754
MDL:MFCD03424630
CID:85827
PubChem ID:1393189
Update Time:2025-10-29

2'-methyl-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2'-Methylbiphenyl-2-carboxaldehyde
    • 2-(2-methylphenyl)benzaldehyde
    • 2'-Methylbiphenyl-2-carbaldehyde
    • 2'-METHYL-BIPHENYL-2-CARBOXALDEHYDE
    • 2-formyl-2'-methylbiphenyl
    • 2'-methyl-biphenyl-2-carbaldehyde
    • 2'-methyl-[1,1'-biphenyl]-2-carbaldehyde
    • 2-METHYL-BIPHENYL-2-CARBOXALDEHYDE
    • CS-0199782
    • 2'-methyl[1,1'-biphenyl]-2-carbaldehyde
    • Toluol-Benzaldehyd
    • [1,1'-Biphenyl]-2-carboxaldehyde,2'-methyl-
    • EN300-248139
    • BB 0222517
    • Z732813352
    • FT-0736048
    • A837081
    • SEEYJCMPEVOYTF-UHFFFAOYSA-N
    • AKOS002683517
    • FS-6328
    • 2'-methyl [1,1'-biphenyl]-2-carboxaldehyde
    • [1,1'-Biphenyl]-2-carboxaldehyde, 2'-methyl-
    • MFCD03424630
    • 2-(o-tolyl)benzaldehyde;2'-METHYLBIPHENYL-2-CARBALDEHYDE
    • SCHEMBL1765158
    • CHEMBL2315986
    • DTXSID70362667
    • 7111-68-4
    • 2-Methyl-[1,1-biphenyl]-2-carbaldehyde
    • DB-030423
    • ALBB-036709
    • 2''-Methyl-biphenyl-2-carboxaldehyde
    • MDL： MFCD03424630
    • Inchi： 1S/C14H12O/c1-11-6-2-4-8-13(11)14-9-5-3-7-12(14)10-15/h2-10H,1H3
    • InChI Key： SEEYJCMPEVOYTF-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC=CC=1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 196.08900
  • Monoisotopic Mass: 196.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.074
  • Boiling Point: 327.1°C at 760 mmHg
  • Flash Point: 171°C
  • Refractive Index: 1.599
  • PSA: 17.07000
  • LogP: 3.47450
  • Solubility: Not available
  • Sensitiveness: Air Sensitive

2'-methyl-[1,1'-biphenyl]-2-carbaldehyde Security Information

2'-methyl-[1,1'-biphenyl]-2-carbaldehyde Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2'-methyl-[1,1'-biphenyl]-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109353-5g
2'-Methyl-[1,1'-biphenyl]-2-carbaldehyde
 7111-68-4 95%
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Alichem
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AstaTech
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2'-METHYLBIPHENYL-2-CARBALDEHYDE
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AstaTech
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2'-METHYLBIPHENYL-2-CARBALDEHYDE
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AstaTech
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2'-METHYLBIPHENYL-2-CARBALDEHYDE
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50285-1g
2'-Methylbiphenyl-2-carboxaldehyde, 98%
 7111-68-4 98%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50285-250mg
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